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Compound of Interest

Compound Name:
(S)-Benzyl 2-amino-3-

hydroxypropanoate

Cat. No.: B555213 Get Quote

This guide provides a comprehensive overview of L-Serine benzyl ester, a crucial derivative of

the amino acid L-serine. It is intended for researchers, scientists, and professionals in drug

development and biochemical research. This document details its chemical identity,

physicochemical properties, synthesis protocols, and key applications, particularly in peptide

synthesis.

Chemical Identity and Structure
L-Serine benzyl ester is a protected form of L-serine where the carboxylic acid group is

esterified with a benzyl group. This protection is essential in peptide synthesis to prevent

unwanted side reactions. The compound is often used in its hydrochloride salt form to improve

stability and solubility.

The standard IUPAC name for the hydrochloride salt is benzyl (2S)-2-amino-3-

hydroxypropanoate;hydrochloride[1].

CAS Number: 60022-62-0 (for the hydrochloride salt)[1][2][3][4]

Molecular Formula: C₁₀H₁₃NO₃ · HCl[4]

Molecular Weight: 231.68 g/mol (for the hydrochloride salt)[1][4]

Physicochemical Properties
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The physicochemical properties of L-Serine benzyl ester hydrochloride are summarized in the

table below, providing key data for its application in experimental settings.

Property Value Source

Appearance White to off-white powder [2][5]

Melting Point ~175°C (with decomposition) [1]

Solubility Readily soluble in water [1]

Optical Rotation [α]D = -12° (c=4 in water) [1]

Purity ≥99% (TLC), >98.0% (HPLC) [3][4]

Storage Temperature 0 - 8°C [2][5]

Experimental Protocols: Synthesis of L-Serine
Benzyl Ester
The synthesis of L-Serine benzyl ester is a fundamental procedure for its use as a building

block in further chemical reactions. A common method involves the direct esterification of L-

serine with benzyl alcohol.

Objective: To synthesize L-Serine benzyl ester via direct esterification.

Materials:

L-Serine

Benzyl alcohol

Hydrochloric acid (HCl)

Cyclohexane (as a water-azeotroping solvent)[6][7]

Ethyl acetate

Procedure:
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Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, combine L-

serine, a molar excess of benzyl alcohol, and a catalytic amount of p-toluenesulfonic acid in

cyclohexane[6][7].

Azeotropic Removal of Water: Heat the mixture to reflux. The water formed during the

esterification is removed azeotropically with cyclohexane, driving the reaction to completion.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Work-up: Once the reaction is complete, the mixture is cooled. The crude product is often

precipitated as its p-toluenesulfonate or hydrochloride salt.

Purification: The precipitated salt is filtered and washed with a suitable solvent, such as ethyl

acetate, to remove unreacted benzyl alcohol and other impurities[6]. The final product can be

further purified by recrystallization.

Characterization: The structure and purity of the synthesized L-Serine benzyl ester

hydrochloride can be confirmed using techniques such as Nuclear Magnetic Resonance

(NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC)[1].

Applications in Peptide Synthesis
L-Serine benzyl ester is a valuable intermediate in the synthesis of peptides and other bioactive

molecules[2]. The benzyl ester group protects the carboxylic acid of serine, allowing for the

selective formation of peptide bonds at the amino group.

Below is a diagram illustrating the general workflow of using a protected amino acid like L-

Serine benzyl ester in solid-phase peptide synthesis (SPPS).

Solid Support Resin Attach first Fmoc-protected
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Fmoc Deprotection
(e.g., with piperidine)

Couple L-Serine Benzyl Ester
(with Fmoc protection on amine)
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Elongate peptide chain
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remove side-chain protecting groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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